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Emeguisin B spectroscopic characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Emeguisin B

CAS No.: 117032-55-0

Cat. No.: S13214378

What is Known About Emeguisin B

Emeguisin B is identified as a depsidone, a class of polyphenolic compounds known for diverse biological
activities [1]. It was recently identified as one of several minor depsidones in the medicinal mushroom

Ganoderma lucidum [1].

The table below summarizes the key information available from the search results:

Property Available Information

Compound Name  Emeguisin B [1]

Compound Class  Depsidone [1]

Biological Source Fruiting bodies of Ganoderma lucidum (Lingzhi or Reishi mushroom) [1]

Identification UHPLC/Q-TOF-MS/MS (Ultra-High-Performance Liquid Chromatography coupled
Method to Quadrupole Time-of-Flight Tandem Mass Spectrometry) [1]

Reported Demonstrates notable anticancer activity via molecular docking against targets
Bioactivity like AKT1, CDK2, ERK1, and TNFa [1]

Spectroscopic Not available in the searched literature.
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Experimental Workflow for Characterization

Based on the general methodology described for characterizing depsidones from Ganoderma lucidum, the
identification of Emeguisin B likely followed the workflow below. This diagram outlines the key steps from

sample preparation to final identification.

1. Sequential Solvent Extraction

2. Crude Extract Screening

3. Fractionation & Isolation

(ethyl acetate extract)

4. UHPLC/Q-TOF-MS/MS Analysis

5. Data Interpretation

Click to download full resolution via product page

Experimental workflow for Emeguisin B characterization
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Depsidones and Their Core Structure

Depsidones like Emeguisin B are characterized by their distinctive chemical structure, which consists of two
aromatic rings linked by both an ester and an ether bond [1]. The following diagram illustrates this general

core scaffold.
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General core structure of a depsidone compound
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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